4-Nitrophenyl ethenesulfonate

Specification

• CAS No.: 3058-53-5
• Molecular Formula: C8H7NO5S
• Molecular Weight: 229.21 g/mol
• IUPAC Name: (4-nitrophenyl) ethenesulfonate
• Standard InChI: InChI=1S/C8H7NO5S/c1-2-15(12,13)14-8-5-3-7(4-6-8)9(10)11/h2-6H,1H2
• Standard InChI Key: DFCKJWJQHFMXPC-UHFFFAOYSA-N
• Canonical SMILES: C=CS(=O)(=O)OC1=CC=C(C=C1)[N+](=O)[O-]

Introduction

Chemical Identification and Structural Properties

Molecular Architecture

4-Nitrophenyl ethenesulfonate consists of a nitro-substituted phenyl ring linked to an ethenesulfonate moiety via an oxygen atom. The IUPAC name, (4-nitrophenyl) ethenesulfonate, reflects this arrangement. Key structural identifiers include:

• Canonical SMILES: C=CS(=O)(=O)OC1=CC=C(C=C1)[N+](=O)[O-]

• InChIKey: DFCKJWJQHFMXPC-UHFFFAOYSA-N

The nitro group at the para position induces strong electron-withdrawing effects, influencing reactivity in nucleophilic substitution and electrophilic aromatic substitution reactions.

Table 1: Fundamental Chemical Properties

Property	Value
Molecular Formula	C₈H₇NO₅S
Molecular Weight	229.21 g/mol
CAS Registry Number	3058-53-5
XLogP3	2.4 (estimated)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5

Spectroscopic Characterization

• S=O Stretching: 1350–1200 cm⁻¹ (asymmetric), 1160–1120 cm⁻¹ (symmetric)

• NO₂ Stretching: 1520–1350 cm⁻¹.

Nuclear magnetic resonance (NMR) predictions for the compound suggest:

• ¹H NMR: δ 8.3–8.2 ppm (doublet, aromatic protons ortho to nitro group), δ 6.7–6.6 ppm (doublet, aromatic protons meta to nitro group), δ 6.4–6.3 ppm (vinyl protons).

Synthesis and Manufacturing

Synthetic Routes

While no explicit procedures for 4-nitrophenyl ethenesulfonate are documented, its synthesis likely follows sulfonate esterification protocols. A plausible pathway involves:

• Sulfonation: Reaction of ethenesulfonic acid with thionyl chloride (SOCl₂) to form ethenesulfonyl chloride.

• Esterification: Condensation with 4-nitrophenol in the presence of a base (e.g., pyridine) to yield the target compound.

Reaction Scheme:

$$\text{Ethenesulfonyl chloride} + \text{4-Nitrophenol} \xrightarrow{\text{Base}} \text{4-Nitrophenyl ethenesulfonate} + \text{HCl}$$

Purification and Yield Optimization

Typical purification methods for sulfonate esters include:

• Recrystallization: Using petroleum ether/ethyl acetate mixtures (common for nitrophenyl derivatives).

• Column Chromatography: Silica gel with hexane/ethyl acetate gradients.

Industrial-scale production would require optimizing stoichiometry, temperature control (0–20°C to prevent nitro group decomposition), and catalyst selection.

Physicochemical Behavior

Solubility and Stability

4-Nitrophenyl ethenesulfonate is expected to exhibit:

• Solubility: Moderate in polar aprotic solvents (acetonitrile, DMF), low in water (<0.1 g/L at 25°C).

• Hydrolytic Stability: Susceptible to base-catalyzed hydrolysis, with half-life dependent on pH and temperature.

Table 2: Predicted Physicochemical Parameters

Parameter	Value
LogP (Octanol-Water)	2.4
Water Solubility	0.087 mg/mL
Vapor Pressure	2.1 × 10⁻⁶ mmHg at 25°C

Thermal Properties

Differential scanning calorimetry (DSC) of similar compounds shows melting points between 80–120°C, suggesting comparable thermal behavior for 4-nitrophenyl ethenesulfonate.

Biological and Pharmacological Profile

Antimicrobial Activity

Sulfonate esters, particularly nitrophenyl derivatives, demonstrate broad-spectrum antimicrobial effects. Mechanisms may include:

• Enzyme Inhibition: Binding to microbial sulfhydryl groups or nucleophilic active sites.

• Membrane Disruption: Interaction with phospholipid bilayers.

Industrial and Research Applications

Organic Synthesis Intermediate

The compound serves as a precursor for:

• Polymer Chemistry: Incorporation into sulfonated polymers for ion-exchange membranes.

• Cross-Coupling Reactions: Suzuki-Miyaura couplings using palladium catalysts.

Analytical Chemistry

As a chromogenic substrate, 4-nitrophenyl ethenesulfonate could enable enzyme activity assays through nitro group reduction (λ_max ≈ 400 nm in basic conditions).

Research Challenges and Future Directions

Current limitations include:

• Synthetic Scalability: Need for optimized catalytic systems to improve yields beyond laboratory scales.

• Toxicity Data: Absence of in vivo studies on acute/chronic exposure risks.

• Structure-Activity Relationships: Systematic modification of the ethenesulfonate group to enhance bioactivity.

Proposed investigations:

• Click Chemistry: Azide-alkyne cycloadditions to create triazole-linked bioconjugates.

• Anticancer Screening: Evaluation against NCI-60 cell line panels.